2-(1H-Pyrazol-1-YL)-4,6-dichloropyrimidine

• Molecular Formula: C7H4Cl2N4
• Molecular Weight: 215.04 g/mol
• IUPAC Name: 4,6-dichloro-2-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C7H4Cl2N4/c8-5-4-6(9)12-7(11-5)13-3-1-2-10-13/h1-4H
• InChI Key: OXJNIWYXMBIUPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC(=CC(=N2)Cl)Cl

Description

2-(1H-Pyrazol-1-YL)-4,6-dichloropyrimidine is a heterocyclic compound that contains both pyrazole and pyrimidine rings. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and applications in various scientific research areas.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(1H-Pyrazol-1-YL)-4,6-dichloropyrimidine typically involves the reaction of 4,6-dichloropyrimidine with 1H-pyrazole under specific conditions. One common method includes the use of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds through nucleophilic substitution, where the pyrazole ring dis